2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H18FN3O4S/c1-30-17-8-6-16(7-9-17)24-19(27)13-25-18-10-11-31-20(18)21(28)26(22(25)29)12-14-2-4-15(23)5-3-14/h2-11,20H,12-13H2,1H3/p+1
• InChI Key: QFRADHIMDOHMLU-UHFFFAOYSA-O
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H19FN3O4S+
• Molecular Weight: 440.5 g/mol
• CAS No.: 879139-27-2

Description

2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H18FN3O4S and its molecular weight is 439.46. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

One significant application of this compound is in the development of selective radioligands for imaging the translocator protein (18 kDa) with PET. A novel series within this chemical class, including compounds designed with a fluorine atom, enables labeling with fluorine-18, facilitating in vivo imaging. This approach has been fully automated on a robotic system, indicating its potential for widespread scientific and diagnostic use (Dollé et al., 2008).

Anticancer Research

This chemical scaffold serves as a foundation for synthesizing derivatives with appreciable cancer cell growth inhibition properties. Different aryloxy groups attached to the pyrimidine ring have been explored for their anticancer activity, showcasing the compound's versatility in generating potential new anticancer agents (Al-Sanea et al., 2020).

Anti-Inflammatory and Analgesic Agents

Derivatives of this compound class have been synthesized and evaluated for their anti-inflammatory and analgesic properties. The synthesis routes involve creating novel heterocyclic compounds, demonstrating significant COX-2 inhibitory activity, analgesic, and anti-inflammatory activities, comparable with standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

Antimicrobial Properties

New series of this compound, modified to include thienopyrimidine linked to rhodanine derivatives, have been synthesized and shown to possess potent antibacterial and antifungal activities. This underlines the compound's potential in developing new antimicrobial agents (Kerru et al., 2019).

Herbicidal Activity

Derivatives of this compound have also been investigated for their herbicidal activities, highlighting the versatility of this chemical scaffold beyond biomedical applications. Certain compounds have shown effective herbicidal activity against dicotyledonous weeds, indicating potential agricultural applications (Wu et al., 2011).

Mechanism of Action

Target of Action

Compounds like “2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-methoxyphenyl)acetamide” often target specific proteins or enzymes in the body. These targets are usually key components of certain biological pathways .

Mode of Action

The compound might interact with its target by binding to a specific site on the protein or enzyme. This can result in the activation or inhibition of the target, leading to a change in its function .

Biochemical Pathways

The interaction between the compound and its target can affect various biochemical pathways. For example, it might inhibit a pathway that leads to the production of a disease-causing substance, or it might activate a pathway that helps the body fight off a disease .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound will determine its bioavailability. For example, how well it is absorbed by the body, how it is distributed to different tissues, how it is metabolized, and how it is excreted can all affect its effectiveness .

Result of Action

The ultimate effect of the compound will depend on its mode of action and the biochemical pathways it affects. For example, it might lead to the death of disease-causing cells, or it might help to reduce inflammation .

Action Environment

The effectiveness and stability of the compound can be influenced by various environmental factors. For example, the pH level, temperature, and presence of other substances can all affect how well the compound works .